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Compound of Interest

Compound Name: Tetrazine-PEG4-SS-Py

Cat. No.: B12415395

Get Quote

For Researchers, Scientists, and Drug Development Professionals

This document provides a detailed guide for the site-specific labeling of proteins using the

hetero-bifunctional and cleavable linker, Tetrazine-PEG4-SS-Py. This reagent enables a two-

step labeling strategy, combining a thiol-reactive group for initial protein conjugation and a

bioorthogonal tetrazine moiety for subsequent "click" chemistry. The incorporated cleavable

disulfide bond offers a mechanism for releasing the conjugated payload under reducing

conditions, a valuable feature in drug delivery and protein analysis applications.

Introduction to Tetrazine-PEG4-SS-Py
Tetrazine-PEG4-SS-Py is a versatile linker composed of three key functional units:

Pyridyl disulfide (SSPy): This group reacts specifically with free thiols, such as the side chain

of cysteine residues, to form a stable disulfide bond.[1][2]

Polyethylene glycol (PEG4) spacer: A hydrophilic 4-unit PEG spacer enhances the solubility

of the reagent and the resulting conjugate in aqueous buffers, reduces steric hindrance, and

minimizes potential aggregation.
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Tetrazine: This moiety is a highly reactive diene that participates in an inverse-electron-

demand Diels-Alder (IEDDA) cycloaddition with a strained alkene or alkyne, most commonly

a trans-cyclooctene (TCO).[3][4][5] This bioorthogonal reaction is exceptionally fast and

selective, allowing for efficient conjugation in complex biological media.

The disulfide bond formed between the linker and the protein is cleavable by reducing agents

such as dithiothreitol (DTT) or tris(2-carboxyethyl)phosphine (TCEP). This feature is particularly

useful for applications requiring the release of a conjugated molecule, such as a drug or a

probe, within the reducing environment of the cell cytoplasm.

Principle of the Labeling and Cleavage Process
The labeling strategy is a two-stage process followed by an optional cleavage step:

Thiol-Specific Protein Modification: The pyridyl disulfide group of Tetrazine-PEG4-SS-Py
reacts with a free cysteine residue on the target protein. This thiol-disulfide exchange

reaction forms a new disulfide bond between the protein and the linker, releasing pyridine-2-

thione as a byproduct. The progress of this reaction can be monitored by measuring the

absorbance of the released pyridine-2-thione at 343 nm.

Bioorthogonal Ligation (Click Chemistry): The tetrazine-modified protein is then reacted with

a molecule of interest that has been functionalized with a trans-cyclooctene (TCO) group.

The IEDDA reaction between the tetrazine and TCO is extremely rapid and forms a stable

covalent bond.

Cleavage of the Disulfide Linker: The disulfide bond connecting the linker to the protein can

be selectively cleaved using an excess of a reducing agent like DTT or TCEP, releasing the

TCO-conjugated molecule from the protein.

Quantitative Data Summary
The following table summarizes typical reaction parameters and expected efficiencies for

protein labeling with Tetrazine-PEG4-SS-Py and subsequent cleavage. Optimal conditions

may vary depending on the specific protein and TCO-functionalized molecule used.
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Parameter
Step 1: Thiol-
Disulfide Exchange

Step 2: IEDDA
Reaction

Step 3: Disulfide
Cleavage

Reactants

Protein-SH +

Tetrazine-PEG4-SS-

Py

Protein-SS-PEG4-Tz

+ TCO-Molecule

Protein-SS-PEG4-Tz-

Molecule +

DTT/TCEP

Recommended Molar

Excess of Reagent

5-20 fold excess of

Tetrazine-PEG4-SS-

Py

1.5-5 fold excess of

TCO-Molecule

10-50 mM DTT or

TCEP

Typical Reaction Time
1-2 hours at RT, or 2-4

hours at 4°C
5-30 minutes at RT 30-60 minutes at RT

Optimal pH Range 7.0 - 8.0 6.5 - 8.0
7.0 - 8.5 (DTT), 1.5 -

8.5 (TCEP)

Reaction Monitoring
Increase in

absorbance at 343 nm
LC-MS, SDS-PAGE LC-MS, SDS-PAGE

Typical

Efficiency/Yield

High (>90% with

accessible thiols)
Quantitative (>95%) Quantitative (>99%)

Second Order Rate

Constant (IEDDA)
N/A 10³ - 10⁵ M⁻¹s⁻¹ N/A

Experimental Protocols
Materials and Reagents

Target protein with at least one accessible free cysteine residue

Tetrazine-PEG4-SS-Py

TCO-functionalized molecule (e.g., fluorescent dye, biotin, drug)

Reaction Buffer: Phosphate-buffered saline (PBS), pH 7.2-7.5, or other amine-free and thiol-

free buffer.

Reducing Agent (optional, for protein pre-treatment): TCEP solution (10 mM).
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Cleavage Buffer: PBS, pH 7.4, containing 10-50 mM DTT or TCEP.

Anhydrous DMSO or DMF for dissolving reagents.

Desalting columns for purification.

Protocol 1: Labeling of a Cysteine-Containing Protein
with Tetrazine-PEG4-SS-Py
This protocol describes the modification of a protein via a cysteine residue.

Protein Preparation:

Dissolve the purified protein in the Reaction Buffer to a final concentration of 1-5 mg/mL.

If the target cysteine residues are in the form of a disulfide bond, they must first be

reduced. Add TCEP to a final concentration of 1-5 mM and incubate for 30 minutes at

room temperature. Remove the TCEP using a desalting column equilibrated with Reaction

Buffer.

Reagent Preparation:

Allow the vial of Tetrazine-PEG4-SS-Py to equilibrate to room temperature before

opening.

Immediately before use, prepare a 10 mM stock solution of Tetrazine-PEG4-SS-Py in

anhydrous DMSO or DMF.

Labeling Reaction:

Add a 5- to 20-fold molar excess of the Tetrazine-PEG4-SS-Py stock solution to the

protein solution.

Incubate the reaction for 1-2 hours at room temperature or 2-4 hours at 4°C with gentle

mixing.

(Optional) Monitor the reaction progress by measuring the absorbance of the released

pyridine-2-thione at 343 nm (molar extinction coefficient ≈ 8,080 M⁻¹cm⁻¹).
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Purification:

Remove the excess, unreacted Tetrazine-PEG4-SS-Py using a desalting column

equilibrated with the desired buffer (e.g., PBS).

The resulting tetrazine-modified protein is now ready for the bioorthogonal ligation step.

Protocol 2: Bioorthogonal Ligation with a TCO-
Functionalized Molecule
This protocol describes the reaction of the tetrazine-modified protein with a TCO-functionalized

molecule.

Reaction Setup:

In the Reaction Buffer, mix the tetrazine-labeled protein with the TCO-functionalized

molecule. A 1.5 to 5-fold molar excess of the TCO-reagent over the tetrazine-labeled

protein is recommended to ensure a complete reaction.

Ligation Reaction:

Incubate the reaction mixture for 5-30 minutes at room temperature. The reaction is

typically very fast.

Purification:

Remove the excess, unreacted TCO-functionalized molecule using a desalting column,

dialysis, or size-exclusion chromatography, depending on the properties of the conjugated

molecule.

Analysis:

The final conjugate can be analyzed by SDS-PAGE (which may show a mobility shift),

mass spectrometry, and functional assays as required.

Protocol 3: Cleavage of the Disulfide Linker
This protocol describes the release of the conjugated molecule from the protein.
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Cleavage Reaction:

To the purified protein conjugate, add a fresh solution of DTT or TCEP to a final

concentration of 10-50 mM.

Incubate for 30-60 minutes at room temperature.

Analysis of Cleavage:

The cleavage can be confirmed by LC-MS, which will show the mass of the protein

returning to its original state (plus the mass of the cysteine adduct from the cleaved linker)

and the appearance of the released, now thiol-containing, payload. SDS-PAGE can also

be used to observe the change in molecular weight.

Mandatory Visualizations
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Experimental Workflow for Protein Labeling and Cleavage

Preparation

Step 1: Thiol-Specific Labeling

Step 2: Bioorthogonal Ligation

Step 3: Cleavage (Optional)

Cysteine-Containing Protein

Incubate Protein with
Tetrazine-PEG4-SS-Py

Tetrazine-PEG4-SS-Py TCO-Functionalized Molecule

Add TCO-Molecule to
Tetrazine-Labeled Protein

Purify via Desalting Column

Purify Conjugate

Add Reducing Agent
(DTT or TCEP)

Analyze Products

Click to download full resolution via product page

Caption: Workflow for protein labeling with Tetrazine-PEG4-SS-Py.
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Chemical Reactions of Labeling and Cleavage

Protein-SH

Protein-S-S-PEG4-Tetrazine

+ Tetrazine-PEG4-SS-Py
(pH 7-8)

Tetrazine-PEG4-S-S-Py

Pyridine-2-thione

releases

Protein-S-S-PEG4-Dihydropyridazine-Molecule

+ TCO-Molecule
(IEDDA)

TCO-Molecule

N₂

releases

Protein-SH

+ Reducing Agent

HS-PEG4-Dihydropyridazine-Molecule

+ Reducing Agent

DTT or TCEP

Click to download full resolution via product page

Caption: Chemical pathway of protein labeling and cleavage.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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